Cas no 100910-66-5 (5-methylpyridine-3-carbaldehyde)

• Product Name: 5-methylpyridine-3-carbaldehyde
• CAS No: 100910-66-5
• MF: C₇H₇NO
• MW: 121.136581659317
• MDL: MFCD08272078
• CID: 62189
• PubChem ID: 14141158
• Update Time: 2025-11-02

5-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methylnicotinaldehyde
• 5-Methyl-3-pyridinecarboxaldehyde
• 5-Methyl-pyridine-3-carbaldehyde
• 5-METHYLPYRIDINE-3-CARBOXALDEH
• 5-Methylpyridine-3-carboxaldehyde
• 5-methylpyridine-3-carbaldehyde
• Nicotinaldehyde,5-methyl- (6CI)
• 3-PYRIDINECARBOXALDEHYDE, 5-METHYL-
• 3-Pyridinecarboxaldehyde,5-methyl-
• 3-formyl-5-methylpyridine
• 5-methyl-nicotinic aldehyde
• Nicotinamidase Inhibitor, 19
• 5-methyl-3-pyridinecarbaldehyde
• 5-methyl-pyridin-3-carbaldehyde
• BDBM92852
• BCSGDXYJDSJMFA-UHFFFAOYSA-N
• 3-Methylpyridine-5-carb
• GS-4175
• Z1198176743
• 100910-66-5
• SY107463
• AC-27879
• DTXSID30556449
• MFCD08272078
• FT-0650455
• 5-Methylpyridine-3-carboxyaldehyde
• A800295
• W-204391
• AMY30542
• 5-Methyl-3-pyridine carboxaldehyde
• CS-W019763
• EN300-101681
• SCHEMBL1521255
• 5-methylnicotinaldehyde, AldrichCPR
• AKOS006286004
• PB18860
• BBL103731
• STL557541
• DB-003538

• MDL： MFCD08272078
• Inchi： 1S/C7H7NO/c1-6-2-7(5-9)4-8-3-6/h2-5H,1H3
• InChI Key： BCSGDXYJDSJMFA-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(C)=C1

Computed Properties

• Exact Mass: 121.05300
• Monoisotopic Mass: 121.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30

Experimental Properties

• Color/Form: No data available
• Density: 1.095
• Melting Point: No data available
• Boiling Point: 228.9°Cat760mmHg
• Flash Point: 97.7°C
• Refractive Index: 1.563
• PSA: 29.96000
• LogP: 1.20250

5-methylpyridine-3-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-methylpyridine-3-carbaldehyde

5-Methylpyridine-3-carbaldehyde (CAS No. 100910-66-5): Properties, Applications, and Market Insights

5-Methylpyridine-3-carbaldehyde (CAS No. 100910-66-5) is a versatile organic compound belonging to the pyridine derivative family. This heterocyclic aldehyde has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications in pharmaceuticals, agrochemicals, and specialty chemicals. With the molecular formula C₇H₇NO, this compound features a methyl group at the 5-position and a formyl group at the 3-position of the pyridine ring, making it a valuable building block in organic synthesis.

The growing interest in 5-methylpyridine-3-carbaldehyde synthesis reflects the compound's importance in modern chemistry. Researchers frequently search for "how to prepare 5-methylpyridine-3-carbaldehyde" or "5-methylpyridine-3-carbaldehyde reactions," highlighting its synthetic utility. The compound typically appears as a pale yellow to colorless liquid with a characteristic aromatic odor, soluble in most organic solvents but only slightly soluble in water. Its boiling point and melting point make it suitable for various industrial processes under moderate conditions.

In the pharmaceutical industry, 5-methylpyridine-3-carbaldehyde serves as a crucial intermediate for developing novel drug candidates. Recent studies have explored its potential in creating anti-inflammatory agents and central nervous system modulators, aligning with current healthcare trends focusing on neurological disorders and chronic inflammation. The compound's pyridine core structure allows for diverse modifications, making it particularly valuable in medicinal chemistry for structure-activity relationship studies.

The agrochemical sector has shown increasing demand for 5-methylpyridine-3-carbaldehyde derivatives, especially in developing new-generation pesticides and herbicides. With the global push toward sustainable agriculture and reduced environmental impact, researchers are investigating this compound's role in creating more selective and biodegradable crop protection agents. Market analysis indicates growing interest in "5-methylpyridine-3-carbaldehyde price" and "bulk suppliers of 5-methylpyridine-3-carbaldehyde," reflecting its commercial importance.

From a synthetic chemistry perspective, 5-methylpyridine-3-carbaldehyde participates in numerous important reactions. Its aldehyde functionality makes it amenable to condensation reactions, while the pyridine nitrogen can coordinate with various metals, creating opportunities in catalysis and materials science. Recent publications have highlighted its use in multicomponent reactions and as a precursor for functionalized pyridine derivatives, addressing the current focus on atom-economical and green synthetic methods.

The analytical characterization of 5-methylpyridine-3-carbaldehyde typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, which are critical for research and industrial applications. Quality control parameters for commercial 5-methylpyridine-3-carbaldehyde often specify minimum purity levels, with HPLC being the preferred method for assessment in many cases.

Storage and handling of 5-methylpyridine-3-carbaldehyde require standard chemical safety precautions. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this compound. The material should be stored in tightly sealed containers away from strong oxidizers and under appropriate temperature conditions to maintain stability.

Market trends for 5-methylpyridine-3-carbaldehyde show steady growth, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. The compound's global market size is expected to increase in coming years, driven by research into new applications and the development of more efficient synthetic routes. Current searches for "5-methylpyridine-3-carbaldehyde suppliers" and "custom synthesis of 5-methylpyridine-3-carbaldehyde" indicate robust demand across multiple industries.

Environmental considerations for 5-methylpyridine-3-carbaldehyde are becoming increasingly important. Recent studies have examined its biodegradation pathways and ecotoxicity profile, responding to regulatory requirements and sustainability initiatives in the chemical industry. These investigations help establish proper waste management protocols and assess the compound's environmental impact throughout its lifecycle.

Future research directions for 5-methylpyridine-3-carbaldehyde are likely to focus on developing greener synthetic methods, exploring novel pharmaceutical applications, and creating more sustainable derivatives for agricultural use. The compound's versatility ensures its continued relevance in chemical research and industrial applications, with potential breakthroughs in catalysis, materials science, and medicinal chemistry on the horizon.